3-{1-[(1-propyl-1H-imidazol-2-yl)methyl]piperidin-3-yl}benzoic acid

• IUPAC Name: 3-[1-[(1-propylimidazol-2-yl)methyl]piperidin-3-yl]benzoic acid
• InChI: InChI=1S/C19H25N3O2/c1-2-9-22-11-8-20-18(22)14-21-10-4-7-17(13-21)15-5-3-6-16(12-15)19(23)24/h3,5-6,8,11-12,17H,2,4,7,9-10,13-14H2,1H3,(H,23,24)
• InChI Key: IXEUJIFOJUEEJE-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C=CN=C1CN2CCCC(C2)C3=CC(=CC=C3)C(=O)O
• Molecular Formula: C19H25N3O2
• Molecular Weight: 327.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves the use of ligands such as imidazole and piperidine derivatives under specific conditions. For example, coordination polymers have been prepared using imidazole-based ligands and metal ions under hydrothermal conditions, demonstrating the role of such ligands in constructing complex structures (He et al., 2020).

Molecular Structure Analysis

The molecular structure of compounds containing imidazole and piperidine units has been determined through techniques like X-ray crystallography. These studies reveal the planarity of imidazole rings and their conformation within the molecular structure, providing insights into the compound's geometric and electronic characteristics (Yıldırım et al., 2006).

Chemical Reactions and Properties

Compounds with imidazole and piperidine moieties engage in various chemical reactions, including coordination to metal ions, forming polymers with unique properties like luminescence and magnetism. These reactions are crucial for developing functional materials with potential applications in sensing, catalysis, and electronics (He et al., 2020).

Physical Properties Analysis

The physical properties such as solubility, melting point, and crystalline structure of compounds are influenced by their molecular architecture. For example, the introduction of piperazine units in place of methylene chains has been shown to enhance the aqueous solubility of compounds, which is a critical factor in their bioavailability and material processing (Shibuya et al., 2018).

Mechanism of Action

The mechanism of action of “3-{1-[(1-propyl-1H-imidazol-2-yl)methyl]piperidin-3-yl}benzoic acid” would depend on its specific biological activity. As mentioned earlier, imidazole derivatives have a broad range of biological activities.

Future Directions

The future directions for research on “3-{1-[(1-propyl-1H-imidazol-2-yl)methyl]piperidin-3-yl}benzoic acid” and similar compounds would likely involve further exploration of their biological activities and potential applications in drug development.